Cas no 69557-06-8 ([1,3'-Bipyrrolidine]-2,2',5,5'-tetrone,1'-(3,4-dimethylphenyl)-)

• Product Name: [1,3'-Bipyrrolidine]-2,2',5,5'-tetrone,1'-(3,4-dimethylphenyl)-
• CAS No: 69557-06-8
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• CID: 509970
• PubChem ID: 3053144
• Update Time: 2025-04-19

[1,3'-Bipyrrolidine]-2,2',5,5'-tetrone,1'-(3,4-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• [1,3'-Bipyrrolidine]-2,2',5,5'-tetrone,1'-(3,4-dimethylphenyl)-
• 1-(3,4-dimethylphenyl)-3-(2,5-dioxopyrrolidin-1-yl)pyrrolidine-2,5-dione
• 69557-06-8
• DTXSID90989572
• (1,3'-Bipyrrolidine)-2,2',5,5'-tetrone, 1'-(3,4-dimethylphenyl)-
• 1'-(3,4-Dimethylphenyl)-(1,3'-bipyrrolidine)-2,2',5,5'-tetrone
• 1'-(3,4-Dimethylphenyl)[1,3'-bipyrrolidine]-2,2',5,5'-tetrone

• Inchi： 1S/C16H16N2O4/c1-9-3-4-11(7-10(9)2)17-15(21)8-12(16(17)22)18-13(19)5-6-14(18)20/h3-4,7,12H,5-6,8H2,1-2H3
• InChI Key： GMIVWBCAYXWHNG-UHFFFAOYSA-N
• SMILES： O=C1C(CC(N1C1C=CC(C)=C(C)C=1)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 300.11108
• Monoisotopic Mass: 300.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 74.76